2-Bromo-6-(difluoromethoxy)benzonitrile
Overview
Description
2-Bromo-6-(difluoromethoxy)benzonitrile is a chemical compound with the molecular formula C8H4BrF2NO . It has a molecular weight of 248.03.
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a bromine atom, a difluoromethoxy group, and a nitrile group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a boiling point of 263.8±40.0 °C and a density of 1.75±0.1 g/cm3 .Scientific Research Applications
Environmental Impact and Degradation
2-Bromo-6-(difluoromethoxy)benzonitrile, related to benzonitrile herbicides such as bromoxynil, plays a significant role in agricultural practices. Research on its microbial degradation in soil and subsurface environments reveals insights into degradation pathways, persistent metabolites, and the diversity of involved degrader organisms. This knowledge is essential for understanding the environmental fate of structurally related compounds and addressing contamination issues, particularly in groundwater (Holtze et al., 2008).
Organic Synthesis and Chemical Reactions
The compound's reactivity and potential for forming derivatives through various chemical reactions are of significant interest in organic chemistry. For example, the treatment of related bromo-(trifluoromethoxy)benzenes with lithium diisopropylamide (LDA) leads to the formation of phenyllithium intermediates, which are crucial for synthesizing naphthalenes and other aromatic compounds. This showcases the utility of such bromo-(difluoromethoxy)benzonitriles in constructing complex organic molecules (Schlosser & Castagnetti, 2001).
Heterocyclic Compound Formation
The versatility of this compound extends to the formation of heterocyclic compounds, as seen in reactions involving diazo derivatives. These reactions lead to a variety of structurally diverse molecules, highlighting the compound's role in synthesizing novel heterocyclic frameworks and exploring their potential applications in material science and pharmaceuticals (Shaburov et al., 1974).
Antimicrobial Compound Synthesis
The structural framework of this compound facilitates the synthesis of quinazolinone derivatives with antimicrobial properties. This underscores its significance in developing new antimicrobial agents and expanding the arsenal against microbial resistance (Patel et al., 2006).
Safety and Hazards
2-Bromo-6-(difluoromethoxy)benzonitrile is considered hazardous. It can cause harm if swallowed, in contact with skin, or if inhaled. It can cause skin and eye irritation. It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation is advised .
properties
IUPAC Name |
2-bromo-6-(difluoromethoxy)benzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrF2NO/c9-6-2-1-3-7(5(6)4-12)13-8(10)11/h1-3,8H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEZIOFLOSYOBPM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)C#N)OC(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrF2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261475-01-7 |
Source
|
| Record name | 2-bromo-6-(difluoromethoxy)benzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-ethyl 4-(((5-chloropyridin-2-yl)amino)methylene)-2-methyl-5-oxo-4,5-dihydronaphtho[1,2-b]furan-3-carboxylate](/img/structure/B2687484.png)
![(5Z)-5-[(3-bromophenyl)methylidene]-4H,5H,6H-thieno[2,3-b]thiopyran-4-one](/img/structure/B2687486.png)
![N-(3-acetylphenyl)-2-((7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide](/img/no-structure.png)
![3,4-dimethyl-N-[[4-[3-(trifluoromethyl)phenyl]-5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazol-3-yl]methyl]benzamide](/img/structure/B2687492.png)
![N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-3-(trifluoromethoxy)benzamide](/img/structure/B2687499.png)
![ethyl 4-({[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetyl}amino)benzoate](/img/structure/B2687500.png)
![tert-Butyl 4-[2-(1H-pyrazol-1-yl)ethyl]piperazine-1-carboxylate](/img/structure/B2687502.png)
![(1R,5S)-8-((5-ethylthiophen-2-yl)sulfonyl)-3-(methylthio)-8-azabicyclo[3.2.1]octane](/img/structure/B2687503.png)
![2-cyclopentyl-N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide](/img/structure/B2687504.png)